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Compound of Interest

Compound Name: Bisorcic

Cat. No.: B1617332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisorcic, also known by its chemical name (S)-2,5-diacetamidopentanoic acid or N²,N⁵-

diacetyl-L-ornithine, is an N-acetylated derivative of the amino acid L-ornithine.[1] It has been

investigated for its potential as a hepatoprotective agent and a psychostimulant.[1] As a

derivative of L-ornithine, a key intermediate in the urea cycle, Bisorcic may influence various

metabolic and signaling pathways.[2][3] These application notes provide a summary of the

known properties of Bisorcic and general protocols for its dissolution and preparation for

experimental use.

Disclaimer: The solubility of Bisorcic has not been definitively determined in publicly available

literature.[1] The following protocols are based on the general properties of related amino acid

derivatives and should be optimized by the end-user. This product is intended for research use

only and is not for human or veterinary use.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bisorcic and its parent compound,

L-ornithine, is provided below for reference.
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Property Bisorcic L-Ornithine

Synonyms

N(SUP 2),N(SUP 5)-

DIACETYL-L-ORNITHINE,

bisorcic [INN]

L-(+)-Ornithine

CAS Number 39825-23-5 70-26-8

Chemical Formula C9H16N2O4 C5H12N2O2

Molecular Weight 216.24 g/mol [1] 132.16 g/mol [2]

Appearance To be determined Colorless solid

Purity >98% (typical)[1]

Solubility To be determined[1] 620 mg/mL in water[2]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.[1]

Experimental Protocols
1. General Guidelines for Preparing Stock Solutions

Due to the undetermined solubility of Bisorcic, a step-wise approach is recommended to

identify a suitable solvent and prepare stock solutions. It is advisable to start with a small

amount of the compound to avoid wastage.

Materials:

Bisorcic powder

Sterile, purified water (e.g., Milli-Q® or equivalent)

Common laboratory solvents: Dimethyl sulfoxide (DMSO), Ethanol (EtOH), Phosphate-

buffered saline (PBS)

Vortex mixer
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Sonicator (optional)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Protocol for Solubility Testing and Stock Solution Preparation:

Weighing the Compound: Accurately weigh a small amount of Bisorcic (e.g., 1-5 mg) into a

sterile microcentrifuge tube. Note the exact weight.

Initial Solvent Addition: Based on the high solubility of its parent compound L-ornithine in

water, begin with the addition of a small volume of sterile, purified water to the Bisorcic
powder. For example, add 100 µL of water to 1 mg of Bisorcic to test for a concentration of

10 mg/mL.

Dissolution:

Vortex the tube vigorously for 30-60 seconds.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a water bath (e.g., 37°C) for a few minutes may aid

dissolution.

Sonication for 5-10 minutes can also be attempted to break up any aggregates and

enhance solubility.

Incremental Solvent Addition: If the compound does not fully dissolve, add the same solvent

in incremental volumes (e.g., another 100 µL) and repeat the dissolution steps. Record the

total volume of solvent required to completely dissolve the compound to determine the

maximum stock concentration.

Alternative Solvents: If Bisorcic is found to be poorly soluble in water, repeat the above

procedure with other common laboratory solvents such as DMSO or ethanol. For cell-based

assays, it is crucial to determine the final concentration of the organic solvent in the culture

medium, as high concentrations can be toxic to cells.
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Sterilization: Once a stock solution is prepared, it should be sterile-filtered through a 0.22 µm

syringe filter into a fresh, sterile tube, especially if it is intended for use in cell culture

experiments.

Storage of Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.[1] For short-term

storage (days to weeks), 0-4°C may be suitable.[1]

2. Stability of Bisorcic in Solution

The stability of Bisorcic in solution has not been formally reported. As a general precaution, it

is recommended to prepare fresh solutions for each experiment. If storing solutions, it is crucial

to protect them from light and maintain the recommended storage temperatures.[1] The stability

of a solution can be influenced by factors such as the solvent, pH, and the presence of

antioxidants.[4][5] For sensitive experiments, the stability of the stock solution under specific

storage conditions should be validated, for example, by using analytical techniques like HPLC.

[5][6]

Potential Signaling Pathways
While the precise mechanism of action for Bisorcic is not yet elucidated, its structural

relationship to L-ornithine suggests potential involvement in amino acid sensing and metabolic

pathways. L-ornithine is a key component of the urea cycle and has been shown to influence

signaling pathways independent of the well-established mTORC1 system.[3] The mTORC1

pathway is a central regulator of cell growth and metabolism in response to amino acids and

other nutrients.[7]

Below are diagrams of the Urea Cycle, highlighting the position of L-ornithine, and the general

mTORC1 signaling pathway, which may be relevant to the experimental investigation of

Bisorcic.
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Caption: The Urea Cycle, indicating the central role of Ornithine.
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Caption: Overview of the mTORC1 signaling pathway.

Experimental Workflow for Investigating Bisorcic
The following diagram outlines a general workflow for the initial investigation of Bisorcic in a

laboratory setting.
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Caption: General experimental workflow for Bisorcic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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